Cas no 2173637-08-4 (tert-butyl N-[trans-2-methylazetidin-3-yl]carbamate Hydrochloride)

• Product Name: tert-butyl N-[trans-2-methylazetidin-3-yl]carbamate Hydrochloride
• CAS No: 2173637-08-4
• MF: C₉H₁₉ClN₂O₂
• MW: 222.71
• MDL: MFCD31620822
• CID: 5142965
• PubChem ID: 131632241
• Update Time: 2026-03-03

tert-butyl N-[trans-2-methylazetidin-3-yl]carbamate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2173637-08-4
• P17676
• 2705113-60-4
• t-Butyl N-[trans-2-methylazetidin-3-yl]carbamate hydrochloride
• AT35695
• Rel-tert-butyl ((2R,3S)-2-methylazetidin-3-yl)carbamate hydrochloride
• AS-54252
• MFCD31620822
• tert-butyl N-[(2R,3S)-2-methylazetidin-3-yl]carbamate;hydrochloride
• AKOS037644704
• tert-Butyl ((2R,3S)-2-methylazetidin-3-yl)carbamate hydrochloride
• tert-butyl n-[trans-2-methylazetidin-3-yl]carbamate hcl
• tert-butyl N-[trans-2-methylazetidin-3-yl]carbamate hydrochloride
• tert-butyl N-[trans-2-methylazetidin-3-yl]carbamate Hydrochloride

• MDL： MFCD31620822
• Inchi： 1S/C9H18N2O2.ClH/c1-6-7(5-10-6)11-8(12)13-9(2,3)4;/h6-7,10H,5H2,1-4H3,(H,11,12);1H/t6-,7+;/m1./s1
• InChI Key： QEGLJGQQFDDFJO-HHQFNNIRSA-N
• SMILES： [C@H]1([C@@H](C)NC1)NC(=O)OC(C)(C)C.Cl

Computed Properties

• Exact Mass: 222.1135055g/mol
• Monoisotopic Mass: 222.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-[trans-2-methylazetidin-3-yl]carbamate Hydrochloride

Research Brief on tert-butyl N-[trans-2-methylazetidin-3-yl]carbamate Hydrochloride (CAS: 2173637-08-4) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-[trans-2-methylazetidin-3-yl]carbamate Hydrochloride (CAS: 2173637-08-4) has recently gained attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery. This small molecule, featuring an azetidine scaffold, is particularly valuable for the synthesis of bioactive compounds targeting various disease pathways. Recent studies have highlighted its role in the development of kinase inhibitors, GPCR modulators, and other therapeutic agents.

Structural analysis reveals that the trans configuration of the 2-methylazetidin-3-yl group in this compound provides optimal spatial orientation for interactions with biological targets. The tert-butyl carbamate protecting group offers synthetic advantages during multi-step reactions, while the hydrochloride salt form enhances stability and solubility for pharmaceutical applications. These properties make it a promising building block for medicinal chemistry programs.

In recent synthetic methodology developments, researchers have employed 2173637-08-4 as a key intermediate in the preparation of novel PI3K inhibitors. A 2023 study demonstrated its efficient conversion to potent dual PI3K/mTOR inhibitors through a series of selective functionalization steps. The azetidine ring system was shown to confer improved metabolic stability compared to analogous piperidine-based compounds, addressing a common challenge in kinase inhibitor development.

Pharmacological investigations have revealed that derivatives of tert-butyl N-[trans-2-methylazetidin-3-yl]carbamate Hydrochloride exhibit enhanced blood-brain barrier penetration, making them particularly valuable for CNS-targeted therapeutics. Several research groups have incorporated this scaffold into dopamine receptor modulators for neurological disorders, with preclinical data showing improved receptor subtype selectivity and reduced off-target effects.

The compound's synthetic accessibility has been significantly improved through recent methodological advances. A 2024 publication described an enantioselective synthesis route achieving >99% ee using asymmetric hydrogenation, addressing previous challenges in obtaining the trans-isomer with high optical purity. This development has important implications for the production of chiral drugs utilizing this scaffold.

Emerging applications in targeted protein degradation have further expanded the utility of 2173637-08-4 derivatives. Researchers have successfully incorporated this structural motif into PROTAC molecules, where the azetidine ring's conformational constraint appears to enhance ternary complex formation between target proteins and E3 ubiquitin ligases. Early-stage candidates show promise in degrading traditionally "undruggable" targets in oncology.

Ongoing structure-activity relationship (SAR) studies continue to explore modifications of the tert-butyl carbamate group while maintaining the core azetidine structure. Recent findings suggest that strategic substitutions at this position can fine-tune physicochemical properties without compromising the advantageous conformational features of the scaffold. These insights are informing the design of next-generation compounds with improved drug-like characteristics.

From a safety perspective, preliminary toxicological evaluations of 2173637-08-4 derivatives indicate favorable profiles, with no significant off-target liabilities observed in comprehensive in vitro panels. The metabolic stability of the azetidine ring, particularly its resistance to oxidative metabolism, contributes to this advantage and supports further development of this chemical series.

In conclusion, tert-butyl N-[trans-2-methylazetidin-3-yl]carbamate Hydrochloride represents a valuable and versatile scaffold in modern drug discovery. Its unique structural features, synthetic tractability, and demonstrated biological relevance position it as an important tool for addressing multiple therapeutic challenges. Continued research into its applications and derivatives is expected to yield novel clinical candidates across multiple disease areas in the coming years.